Cas no 2680531-93-3 (2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid)

• Product Name: 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid
• CAS No: 2680531-93-3
• MF: C₁₂H₁₄BrF₃N₂O₂
• MW: 355.15097284317
• MDL: MFCD34183328
• CID: 5645473
• PubChem ID: 165938588
• Update Time: 2025-06-15

2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(piperidin-2-yl)pyridine; trifluoroacetic acid
• EN300-28256593
• 2680531-93-3
• 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid

• MDL： MFCD34183328
• Inchi： 1S/C10H13BrN2.C2HF3O2/c11-10-5-4-8(7-13-10)9-3-1-2-6-12-9;3-2(4,5)1(6)7/h4-5,7,9,12H,1-3,6H2;(H,6,7)
• InChI Key： DTNCXJFWNWMZQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1CCCCN1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 354.01907g/mol
• Monoisotopic Mass: 354.01907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid

Recent Advances in the Study of 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid (CAS: 2680531-93-3)

The compound 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid (CAS: 2680531-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromopyridine and piperidine structural motifs, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-bromo-5-(piperidin-2-yl)pyridine serves as a versatile building block for the construction of potent and selective inhibitors targeting specific kinases involved in cancer and inflammatory diseases. The trifluoroacetic acid moiety enhances the solubility and stability of the compound, making it more amenable to further chemical modifications.

In addition to its applications in kinase inhibitor development, recent research has explored the use of 2-bromo-5-(piperidin-2-yl)pyridine in the synthesis of novel G-protein-coupled receptor (GPCR) ligands. A study conducted by researchers at a leading pharmaceutical company revealed that this compound can be efficiently converted into high-affinity ligands for GPCRs implicated in neurological disorders. The bromine atom at the 2-position of the pyridine ring allows for facile cross-coupling reactions, enabling the rapid diversification of the molecular scaffold.

Another area of interest is the compound's potential in the development of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Biology highlighted the use of 2-bromo-5-(piperidin-2-yl)pyridine as a precursor for the synthesis of radiolabeled probes. These probes have been employed in preclinical studies to visualize and quantify the distribution of specific targets in vivo, providing valuable insights into disease mechanisms and drug efficacy.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 report in Organic Process Research & Development detailed a novel, scalable synthesis protocol that minimizes the formation of byproducts and reduces the reliance on hazardous reagents.

In conclusion, 2-bromo-5-(piperidin-2-yl)pyridine, trifluoroacetic acid (CAS: 2680531-93-3) represents a valuable tool in the arsenal of medicinal chemists. Its versatility as a synthetic intermediate, combined with its potential applications in drug discovery and imaging, underscores its importance in contemporary research. Future studies are expected to further elucidate its pharmacological properties and expand its utility in the development of next-generation therapeutics.